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Compound of Interest

Compound Name: 2-(Isopropylthio)ethanol

Cat. No.: B1295008

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available data on 2-
(Isopropylthio)ethanol. Notably, in-depth research on its application in drug development,
specific biological signaling pathways, and detailed experimental protocols are not extensively
available in the public scientific literature. The information presented herein is intended for
technical and research audiences and should be supplemented with internal safety and
handling assessments.

Executive Summary

2-(Isopropylthio)ethanol, also known as 2-Hydroxyethyl Isopropyl Sulfide, is a specialty
chemical with potential applications as a building block in organic synthesis.[1] This guide
consolidates the available physicochemical properties, safety data, and general experimental
considerations for this compound. Due to the limited published research, this document also
presents plausible synthetic and analytical workflows to provide a practical framework for
researchers.

Physicochemical Properties

The fundamental properties of 2-(Isopropylthio)ethanol are summarized below. This data is
compiled from various chemical suppliers and safety data sheets.
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Property Value Reference(s)
CAS Number 40811-49-2 [1][2][3]
Molecular Formula C5H120S [21[31[4]
Molecular Weight 120.21 g/mol [21[31[4]
Appearance C.:ok')rless to light yellow/orange CIEIE]
liquid
Odor Unpleasant [3]
Purity >97.0% (by GC) [2][5]
Boiling Point 96 °C at 24 mmHg [5]
Specific Gravity 0.98 g/cm?3 [2]
Density 0.979 g/cm?3 [4]
Refractive Index 1.48 [2]

Physical State

Liquid at 20°C

[2](3]

Synthesis and Reactivity

While specific, peer-reviewed synthesis protocols for 2-(Isopropylthio)ethanol are not readily
available, a plausible synthetic route can be inferred from general organic chemistry principles
for thioethers. A common method involves the nucleophilic substitution reaction between an
alkyl halide and a thiol. For a related compound, 2-(Methylthio)ethanol, the synthesis involves
the reaction of methyl mercaptan with 2-chloroethanol under alkaline conditions.[6]

A probable synthesis for 2-(Isopropylthio)ethanol would involve the reaction of 2-
mercaptoethanol with an isopropyl halide (e.g., 2-bromopropane) or the reaction of isopropyl
mercaptan with 2-chloroethanol.
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Plausible Synthesis of 2-(Isopropylthio)ethanol

Reactants Reaction Conditions

Isopropyl Mercaptan 2-Chloroethanol Base (e.g., NaOH)
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Caption: Plausible synthesis route for 2-(Isopropylthio)ethanol.

Toxicological and Safety Data

2-(Isopropylthio)ethanol is classified as a corrosive material that can cause severe skin burns
and eye damage.[3][4] Ingestion may lead to severe swelling and damage to the esophagus
and stomach.[3][4]
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Hazard Information

Details

Reference(s)

GHS Classification

Skin Corrosion/Irritation,
Category 1C; Serious Eye

Damage/Irritation, Category 1

[3]4]

Signal Word

Danger

[3]

Hazard Statements

H314 - Causes severe skin

burns and eye damage

[3]

Acute Toxicity (Oral, Dermal,

Inhalation)

No data available

[4]

Carcinogenicity

No known carcinogenic

chemicals in this product

[3]

Reproductive Toxicity

No data available

[3]

Handling and Storage:

protective clothing.[4]

Avoid contact with skin, eyes, and clothing.[3]

Experimental Protocols

Detailed, published experimental protocols for the use of 2-(Isopropylthio)ethanol are scarce.

Wear appropriate personal protective equipment (PPE), including gloves, goggles, and

Use only in a well-ventilated area or under a chemical fume hood.[3]

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

The following are generalized workflows for the characterization and handling of such a

compound.

General Protocol for Purity and Identity Confirmation

This workflow outlines the standard procedures for confirming the purity and identity of a

chemical sample like 2-(Isopropylthio)ethanol.
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Workflow for Chemical Characterization

Receive Sample of
2-(Isopropylthio)ethanol
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Caption: A standard workflow for the analytical characterization of a chemical.
Methodologies:
¢ Gas Chromatography-Mass Spectrometry (GC-MS):

o Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane
or ethyl acetate).

o Inject the sample into the GC-MS instrument.
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o The gas chromatograph will separate the components of the sample based on their boiling
points and interactions with the column.

o The mass spectrometer will then ionize and fragment the eluted components, providing a
mass spectrum that can be used to determine the molecular weight and fragmentation
pattern.

o Purity is assessed by the relative area of the main peak in the chromatogram.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Dissolve a small amount of the sample in a deuterated solvent (e.g., CDCI3).
o Acquire *H and 3C NMR spectra.

o The chemical shifts, integration, and splitting patterns of the peaks in the *H spectrum,
along with the chemical shifts in the 13C spectrum, are used to elucidate and confirm the
molecular structure.

Potential Applications in Research and Drug
Development

While no specific applications in drug development have been documented in the literature, the
bifunctional nature of 2-(Isopropylthio)ethanol (containing both a hydroxyl and a thioether
group) suggests its potential utility as a versatile building block in organic synthesis.
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Potential Roles in Chemical Synthesis

2-(Isopropylthio)ethanol

Hydroxyl Group (-OH) Thioether Group (-S-)
Esterification Etherification Oxidation to Sulfoxide/Sulfone
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Caption: Potential synthetic transformations of 2-(Isopropylthio)ethanol.

The hydroxyl group can undergo reactions such as esterification and etherification, while the
thioether group can be oxidized to a sulfoxide or sulfone, which are functional groups present
in some pharmacologically active molecules. These transformations allow for the incorporation
of the isopropylthioethyl moiety into larger, more complex structures, which could be of interest
in the synthesis of new chemical entities for drug discovery.

Conclusion

2-(Isopropylthio)ethanol is a chemical with well-defined physical properties but limited
publicly available data regarding its biological activity and applications in drug development. Its
corrosive nature necessitates careful handling. For researchers, its primary value lies in its
potential as a synthetic intermediate. The provided general experimental workflows offer a
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starting point for the characterization and use of this compound in a laboratory setting. Further
research is required to explore its potential in medicinal chemistry and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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